Cas no 1803822-07-2 (Ethyl 6-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 6-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate
• CAS No: 1803822-07-2
• MF: C₁₂H₉F₃N₂O₄S
• MW: 334.271072149277
• CID: 4944037
• Update Time: 2025-11-01

Ethyl 6-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H9F3N2O4S/c1-2-21-10(18)5-8-7(6-16)3-4-9(11(8)17(19)20)22-12(13,14)15/h3-4H,2,5H2,1H3
• InChI Key： FSHAANAOCPVVBW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=C(C#N)C(=C1[N+](=O)[O-])CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 471
• XLogP3: 3.3
• Topological Polar Surface Area: 121

Additional information on Ethyl 6-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate

Ethyl 6-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate (CAS No. 1803822-07-2): A Comprehensive Overview

Ethyl 6-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate, identified by its CAS number 1803822-07-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of Ethyl 6-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate can be represented as C₁₀H₇CF₃N₃O₄. This composition highlights the presence of several key functional groups, including a cyano group (-CN), a nitro group (-NO₂), and a trifluoromethylthio group (-S(CF₃).). These functional groups contribute to the compound's reactivity and its potential utility in drug design and development.

In recent years, Ethyl 6-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate has been studied for its role in the synthesis of novel pharmaceutical agents. The trifluoromethylthio group, in particular, is known for its ability to enhance the metabolic stability and lipophilicity of drug candidates, making it a desirable feature in medicinal chemistry. This compound has been explored as a building block for the development of potential therapeutic agents targeting various diseases.

The nitro and cyano groups in Ethyl 6-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate also play crucial roles in its chemical behavior. The nitro group can serve as a versatile handle for further functionalization, while the cyano group can participate in nucleophilic addition reactions. These properties make the compound a versatile intermediate for synthetic chemists working on complex molecular architectures.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Ethyl 6-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate with greater accuracy. Molecular modeling studies suggest that this compound may interact with specific biological targets, making it a promising candidate for further investigation. These computational insights have guided experimental efforts to optimize the synthesis and purification of this compound.

The synthesis of Ethyl 6-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. The introduction of the trifluoromethylthio group, for instance, necessitates the use of specialized reagents and conditions to achieve regioselectivity. Researchers have reported various synthetic routes, each with its own advantages and challenges.

In conclusion, Ethyl 6-cyano-2-nitro-3-(trifluoromethylthio)phenylacetate (CAS No. 1803822-07-2) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for the synthesis of bioactive molecules. Ongoing studies continue to explore its applications in drug development, leveraging both experimental and computational approaches to unlock its full potential.